Cas no 2001115-35-9 (10,10,10-(4,4,4-phosphoryltris(benzene-4,1-diyl))tris(10H-phenoxazine))

• Product Name: 10,10,10-(4,4,4-phosphoryltris(benzene-4,1-diyl))tris(10H-phenoxazine)
• CAS No: 2001115-35-9
• MF: C₅₄H₃₆N₃O₃P
• MW: 805.855713844299
• CID: 4633805
• PubChem ID: 168444960
• Update Time: 2025-11-06

10,10,10-(4,4,4-phosphoryltris(benzene-4,1-diyl))tris(10H-phenoxazine) Chemical and Physical Properties

Names and Identifiers

• 10,10,10-(4,4,4-phosphoryltris(benzene-4,1-diyl))tris(10H-phenoxazine)
• TPXZPO
• 10H-Phenoxazine, 10,10',10''-(phosphinylidynetri-4,1-phenylene)tris-
• 2001115-35-9
• Tris(4-(10H-phenoxazin-10-yl)phenyl)phosphane

• Inchi： 1S/C54H36N3O3P/c1-7-19-49-43(13-1)55(44-14-2-8-20-50(44)58-49)37-25-31-40(32-26-37)61(41-33-27-38(28-34-41)56-45-15-3-9-21-51(45)59-52-22-10-4-16-46(52)56)42-35-29-39(30-36-42)57-47-17-5-11-23-53(47)60-54-24-12-6-18-48(54)57/h1-36H
• InChI Key： JPYJSOTVAMRSFY-UHFFFAOYSA-N
• SMILES： P(C1=CC=C(N2C3=CC=CC=C3OC3=C2C=CC=C3)C=C1)(C1=CC=C(N2C3=CC=CC=C3OC3=C2C=CC=C3)C=C1)C1=CC=C(N2C3=CC=CC=C3OC3=C2C=CC=C3)C=C1

Computed Properties

• Exact Mass: 805.24942902g/mol
• Monoisotopic Mass: 805.24942902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 6
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.1
• Topological Polar Surface Area: 37.4Ų

Additional information on 10,10,10-(4,4,4-phosphoryltris(benzene-4,1-diyl))tris(10H-phenoxazine)

Comprehensive Overview of 10,10,10-(4,4,4-phosphoryltris(benzene-4,1-diyl))tris(10H-phenoxazine) (CAS No. 2001115-35-9)

The compound 10,10,10-(4,4,4-phosphoryltris(benzene-4,1-diyl))tris(10H-phenoxazine), identified by its CAS No. 2001115-35-9, is a highly specialized organic molecule that has garnered significant attention in the fields of advanced materials science and optoelectronics. Its unique structure, featuring a central phosphorus atom linked to three phenoxazine moieties via benzene bridges, makes it a promising candidate for applications in organic light-emitting diodes (OLEDs), photovoltaic devices, and molecular sensors. Researchers are particularly interested in its thermal stability and electron-transport properties, which are critical for next-generation sustainable energy solutions.

In recent years, the demand for energy-efficient materials has surged, driven by global initiatives to reduce carbon footprints. This compound's ability to function as a host material in OLEDs aligns perfectly with the growing market for flexible displays and wearable technology. Its phosphorescent properties also make it a subject of study for biomedical imaging, where low-toxicity and high-efficiency emitters are sought after. The integration of 10,10,10-(4,4,4-phosphoryltris(benzene-4,1-diyl))tris(10H-phenoxazine) into quantum dot composites is another area of exploration, as it could enhance the performance of hybrid solar cells.

Synthetic chemists have developed innovative routes to produce this compound with high yield and purity, addressing challenges such as steric hindrance and solubility. Its triphenylphosphine oxide core contributes to its air stability, a feature highly valued in industrial applications. Recent publications highlight its role in catalysis, particularly in cross-coupling reactions, where it acts as a ligand to improve reaction efficiency. This versatility underscores its potential in green chemistry initiatives.

From an environmental perspective, the compound's low ecological toxicity and biodegradability are being evaluated to ensure compliance with REACH regulations. Its non-polycyclic aromatic structure reduces risks associated with bioaccumulation, making it a safer alternative to traditional aromatic hydrocarbons. These attributes are critical for manufacturers aiming to meet ESG (Environmental, Social, and Governance) standards while developing high-performance materials.

In the context of artificial intelligence (AI)-driven material discovery, 10,10,10-(4,4,4-phosphoryltris(benzene-4,1-diyl))tris(10H-phenoxazine) has been flagged by machine learning algorithms as a top candidate for automated high-throughput screening. Its structure-property relationships are being modeled to predict novel applications in nanotechnology and smart coatings. This intersection of computational chemistry and experimental validation exemplifies the compound's relevance in the Fourth Industrial Revolution.

For researchers and industry professionals, understanding the spectroscopic characterization of this compound—such as its UV-Vis absorption and fluorescence emission profiles—is essential. Advanced techniques like X-ray crystallography have confirmed its molecular geometry, revealing insights into its packing behavior in solid states. These findings are pivotal for designing crystalline materials with tailored optoelectronic properties.

In summary, 10,10,10-(4,4,4-phosphoryltris(benzene-4,1-diyl))tris(10H-phenoxazine) (CAS No. 2001115-35-9) represents a cutting-edge material with multifaceted applications. Its synthesis, properties, and potential uses in renewable energy, electronics, and biomedicine position it at the forefront of materials innovation. As global trends shift toward sustainability and technological integration, this compound is poised to play a transformative role in shaping future industries.